Cas no 477500-12-2 (4-[methyl(phenyl)sulfamoyl]-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide)

• Product Name: 4-[methyl(phenyl)sulfamoyl]-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide
• CAS No: 477500-12-2
• MF: C₂₆H₂₁N₃O₃S₂
• MW: 487.593243360519
• CID: 5830108
• PubChem ID: 4451857
• Update Time: 2025-06-30

4-[methyl(phenyl)sulfamoyl]-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(N-methyl-N-phenylsulfamoyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide
• Benzamide, N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-4-[(methylphenylamino)sulfonyl]-
• N-(1-methylbenzo[e][1,3]benzothiazol-2-ylidene)-4-[methyl(phenyl)sulfamoyl]benzamide
• F0846-0607
• 477500-12-2
• 4-[methyl(phenyl)sulfamoyl]-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide
• AKOS024601196

• Inchi： 1S/C26H21N3O3S2/c1-28-24-22-11-7-6-8-18(22)14-17-23(24)33-26(28)27-25(30)19-12-15-21(16-13-19)34(31,32)29(2)20-9-4-3-5-10-20/h3-17H,1-2H3
• InChI Key： JSJWKXITDSCQIG-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C3C(C=CC=C3)=CC=C2S1)(=O)C1=CC=C(S(N(C)C2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 487.10243389g/mol
• Monoisotopic Mass: 487.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on 4-[methyl(phenyl)sulfamoyl]-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide

Comprehensive Analysis of 4-[methyl(phenyl)sulfamoyl]-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide (CAS No. 477500-12-2)

The compound 4-[methyl(phenyl)sulfamoyl]-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide (CAS No. 477500-12-2) is a highly specialized organic molecule with a unique structural framework. Its complex nomenclature reflects the presence of multiple functional groups, including a sulfamoyl moiety, a benzamide core, and a naphthothiazole derivative. This combination of features makes it a subject of interest in pharmaceutical and materials science research, particularly in the development of novel therapeutic agents and advanced functional materials.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their diverse biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. The 4-[methyl(phenyl)sulfamoyl] group in this compound is a key structural element that may contribute to its potential pharmacological effects. Researchers are actively exploring its interactions with biological targets, leveraging computational chemistry and high-throughput screening methods to uncover its full potential.

The naphtho[1,2-d][1,3]thiazole moiety is another critical component of this molecule. This heterocyclic system is known for its electron-rich properties and ability to participate in π-π stacking interactions, which are essential for binding to proteins or DNA. Such characteristics are highly sought after in drug design, particularly for targeting enzymes or receptors involved in disease pathways. The (2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene segment further enhances the molecule's stability and reactivity, making it a promising candidate for further study.

From a synthetic chemistry perspective, the preparation of 4-[methyl(phenyl)sulfamoyl]-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide involves multi-step organic transformations, including sulfonylation, amidation, and cyclization reactions. Optimizing these processes is a key focus for chemists aiming to improve yield and purity. Green chemistry principles are increasingly being applied to reduce waste and enhance sustainability in its synthesis.

The compound's potential applications extend beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. The benzamide and thiazole units contribute to its charge transport capabilities, which are critical for these technologies. As the demand for renewable energy and advanced display technologies grows, so does the interest in such multifunctional molecules.

Safety and regulatory compliance are paramount when working with CAS No. 477500-12-2. While not classified as hazardous, proper handling protocols must be followed to ensure researcher safety. Material Safety Data Sheets (MSDS) provide essential guidelines for storage, handling, and disposal, aligning with global chemical safety standards.

In conclusion, 4-[methyl(phenyl)sulfamoyl]-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide represents a fascinating intersection of medicinal chemistry and materials science. Its structural complexity and functional diversity position it as a valuable subject for ongoing research, with potential breakthroughs in both therapeutic and technological fields. As scientific advancements continue, this compound may play a pivotal role in addressing some of today's most pressing challenges in health and sustainability.